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Compound of Interest

Compound Name: but-2-ynedinitrile

An In-depth Technical Guide to But-2-ynedinitrile
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of but-2-ynedinitrile
(dicyanoacetylene), a highly reactive and energetic compound. It covers its fundamental
properties, synthesis, and key applications in organic chemistry, with a focus on data and
methodologies relevant to research and development.

Chemical Identifiers and Properties

But-2-ynedinitrile, also known by its IUPAC name, is a symmetrical and linear molecule with
the chemical formula CaNz.[1][2] Its structure consists of a central carbon-carbon triple bond
flanked by two nitrile groups (N=C-C=C-C=N).[1][2][3] This arrangement of alternating triple
and single bonds makes it a highly reactive and versatile reagent in organic synthesis.

Table 1: Identifiers for But-2-ynedinitrile
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Identifier Type Value
CAS Number 1071-98-3[1][2][4][5][6][7]
IUPAC Name but-2-ynedinitrile[1][4][7]

Dicyanoacetylene, Acetylenedicarbonitrile,

Other Names Carbon subnitride, 1,2-Dicyanoethyne[2][4][5][6]
[7]

Molecular Formula CaNz[1][2][41[5]116]1[7]
ZEHZNAXXOOYTJIM-UHFFFAQYSA-N[1][2][4]

InChl Key
[51[61[7]

Canonical SMILES CHCCH#N)CAN[L][2]7]

PubChem CID 14068[2][4]

Table 2: Physicochemical Properties of But-2-ynedinitrile

Property Value

Molar Mass 76.06 g/mol [1][2]
Appearance Colorless volatile liquid[2]
Melting Point 20.5 °C[1][2][81I9]

Boiling Point 76.5 °C[2][8][9]

Density 0.907 g/cm?3[2]

Standard Enthalpy of Formation (AfHO ) +500.4 kJ/mol[1][2]

Solubility Soluble in organic solvents[2]

Due to its high positive enthalpy of formation, but-2-ynedinitrile is an endothermic compound
that can decompose explosively to carbon powder and nitrogen gas.[1][2][4] It is also known for
burning in oxygen with one of the hottest known flames for a chemical reaction, reaching a
temperature of 5,260 K (4,990 °C).[1][2][4]
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Synthesis and Experimental Protocols

The synthesis of but-2-ynedinitrile is challenging due to its high reactivity and potential
instability. Several methods have been reported, with varying yields and safety considerations.

One common laboratory-scale synthesis involves the dehydration of acetylenedicarboxamide.
Experimental Protocol: Synthesis via Dehydration

A reported method for the synthesis of but-2-ynedinitrile involves the dehydration of
acetylenedicarboxamide with a dehydrating agent like phosphorus pentoxide.

Reactants: Acetylenedicarboxamide and phosphorus pentoxide.

Procedure: The reactants are carefully heated under vacuum.

Product Isolation: The resulting but-2-ynedinitrile is collected by vacuum sublimation or
atmospheric distillation.[8]

Yield: This method has been reported to have a maximum yield of around 40%.

Another industrial-scale method involves the reaction of nitrogen gas with graphite at very high
temperatures.

Experimental Workflow: Synthesis of But-2-ynedinitrile
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Caption: General experimental workflow for the synthesis of but-2-ynedinitrile.
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Chemical Reactivity and Applications

The electron-withdrawing nature of the two nitrile groups makes the central alkyne in but-2-
ynedinitrile highly electron-deficient.[1] This electronic property makes it an exceptionally
powerful dienophile in Diels-Alder reactions, capable of reacting with even poorly reactive
dienes.[1]

Diels-Alder Cycloaddition Reactions

But-2-ynedinitrile is a key reagent for constructing complex polycyclic and nitrogen-containing
molecules.[1] Its high reactivity allows it to participate in cycloaddition reactions with a wide
range of dienes, including aromatic compounds that are typically unreactive as dienes.[1]

Reaction Pathway: Diels-Alder Reaction with a Diene

Diene
(Electron-rich)
. [4+2] Cycloaddition _ Cycloadduct
Transition State gl (Substituted Bicyclic Structure)

But-2-ynedinitrile
(Dienophile, Electron-poor)

Click to download full resolution via product page
Caption: Generalized pathway of a Diels-Alder reaction involving but-2-ynedinitrile.

While its high reactivity and toxicity may limit its direct use in final drug products, but-2-
ynedinitrile serves as a valuable building block in the synthesis of complex organic molecules
that may have pharmaceutical applications. Its ability to form new carbon-carbon bonds and
introduce nitrogen atoms makes it a useful tool for medicinal chemists in the early stages of
drug discovery and development.

Safety and Handling

But-2-ynedinitrile is a hazardous material that requires careful handling by trained
professionals in a controlled laboratory setting.
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o Explosive Potential: The pure compound and concentrated solutions are potentially explosive
and can detonate, especially with heat or shock.[4]

o Flammability: It is a flammable liquid that can ignite in the air at 130°C.[4]

o Toxicity: It is considered toxic, and due to its volatility, it poses an inhalation hazard. Upon
decomposition, it can emit toxic fumes of cyanide and nitrogen oxides.[4]

e Storage: It should be stored at very low temperatures (e.g., on dry ice) away from light and
oxygen to prevent polymerization into a dark solid. Diluted solutions are significantly more
stable.

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat, should be worn at all times when handling this compound. All work should be conducted
in a well-ventilated fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [but-2-ynedinitrile CAS number and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094463#but-2-ynedinitrile-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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